Cas no 1361675-30-0 (Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate)
Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate
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- Inchi: 1S/C13H7Cl4NO2/c1-20-13(19)11-8(4-18-5-10(11)16)7-2-6(14)3-9(15)12(7)17/h2-5H,1H3
- InChI Key: MJEVPDDMGJMHRC-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=CC=1C1C=NC=C(C=1C(=O)OC)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 357
- XLogP3: 4.8
- Topological Polar Surface Area: 39.2
Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023023673-250mg |
Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate |
1361675-30-0 | 97% | 250mg |
$727.60 | 2022-04-03 | |
| Alichem | A023023673-500mg |
Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate |
1361675-30-0 | 97% | 500mg |
$980.00 | 2022-04-03 | |
| Alichem | A023023673-1g |
Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate |
1361675-30-0 | 97% | 1g |
$1,797.60 | 2022-04-03 |
Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate Related Literature
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate
Recent Advances in the Study of Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate (CAS: 1361675-30-0)
Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate (CAS: 1361675-30-0) is a chlorinated isonicotinate derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and agrochemical development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing valuable insights into its mechanism of action and therapeutic potential.
The synthesis of Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate has been optimized to improve yield and purity, with recent advancements highlighting the use of palladium-catalyzed cross-coupling reactions. These methods have enabled the efficient introduction of the trichlorophenyl moiety, which is critical for the compound's bioactivity. Additionally, computational studies have been employed to predict the compound's reactivity and stability, further aiding in its synthetic optimization.
In terms of biological activity, Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate has demonstrated promising results in preliminary screenings against various bacterial and fungal pathogens. Its mechanism of action appears to involve the inhibition of key enzymatic pathways, although detailed studies are still underway to elucidate the precise molecular targets. The compound's lipophilicity, conferred by the trichlorophenyl group, enhances its membrane permeability, making it a candidate for further development as an antimicrobial agent.
Beyond its antimicrobial potential, recent research has explored the compound's utility in agrochemical applications. Its chlorinated structure suggests activity against plant pathogens, and field trials are being conducted to assess its efficacy in crop protection. Environmental impact studies are also being prioritized to ensure that the compound's use aligns with sustainable agricultural practices.
In conclusion, Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate represents a versatile scaffold with significant potential in both pharmaceutical and agrochemical industries. Ongoing research aims to further characterize its biological activities, optimize its synthesis, and evaluate its safety profile. The compound's unique structural attributes and promising preliminary data underscore its importance as a subject of continued investigation in chemical biology and medicinal chemistry.
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